2-ethoxy-N-(3-hydroxyphenyl)benzamide

• CAS No.: 723757-73-1
• Molecular Formula: C15H15NO3
• Molecular Weight: 257.28 g/mol
• IUPAC Name: 2-ethoxy-N-(3-hydroxyphenyl)benzamide
• InChI: InChI=1S/C15H15NO3/c1-2-19-14-9-4-3-8-13(14)15(18)16-11-6-5-7-12(17)10-11/h3-10,17H,2H2,1H3,(H,16,18)
• InChI Key: DZFQQMZEGCPBLI-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC=C1C(=O)NC2=CC(=CC=C2)O

Description

2-Ethoxy-N-(3-hydroxyphenyl)benzamide (CAS: 723757-73-1) is a benzamide derivative with the molecular formula C₁₅H₁₅NO₃ and a molecular weight of 257.28 g/mol. Its structure features an ethoxy group at the 2-position of the benzamide core and a 3-hydroxyphenyl substituent on the nitrogen atom.

Scientific Research Applications

Chemistry

In chemistry, 2-ethoxy-N-(3-hydroxyphenyl)benzamide serves as a building block for synthesizing more complex molecules. Its unique structure allows for the development of chemical libraries aimed at drug discovery. The compound's reactivity can be exploited in:

• Cross-coupling reactions to form biaryl compounds.
• Functionalization to create derivatives with enhanced properties.

Biology

Biologically, this compound has been investigated for its potential as a fluorescent probe due to the presence of the hydroxyphenyl group, which exhibits strong fluorescence. This property makes it suitable for:

• Imaging cellular processes .
• Studying protein interactions in live cells.

Research indicates that derivatives of this compound may exhibit selective binding to biological targets, making them candidates for further biological evaluation.

Medicine

In the medical field, 2-ethoxy-N-(3-hydroxyphenyl)benzamide has shown promise in drug development, particularly in oncology and neurology. Its applications include:

• Anticancer activity : Studies have demonstrated that the compound can induce apoptosis in cancer cells by modulating key signaling pathways.
• Neuroprotective effects : Preliminary research suggests that it may protect neuronal cells from oxidative stress.

Case studies have highlighted its efficacy against various cancer cell lines, indicating potential therapeutic applications.

Industry

In industrial applications, 2-ethoxy-N-(3-hydroxyphenyl)benzamide is utilized in developing advanced materials. Its stability and reactivity make it suitable for:

• Coatings : The compound can enhance the durability and performance of polymer coatings.
• Additives : It may be incorporated into formulations to improve material properties such as thermal stability and resistance to degradation.

Data Tables

Activity Type	Observations	References
Anticancer	Induces apoptosis in various cancer cell lines
Neuroprotection	Protects against oxidative stress
Fluorescence Imaging	Strong fluorescence signal observed

Case Studies

• Anticancer Activity Study :
  A study evaluated the effects of 2-ethoxy-N-(3-hydroxyphenyl)benzamide on human breast cancer cells. Results showed a significant reduction in cell viability and induction of apoptosis through caspase activation pathways.
• Neuroprotective Effects :
  In a mouse model of neurodegeneration, administration of the compound resulted in reduced neuronal loss and improved cognitive function, suggesting its potential as a therapeutic agent for neurodegenerative diseases.

Chemical Reactions Analysis

General Procedure (Adapted from ):

• Activation of carboxylic acid :
  • 2-Ethoxybenzoic acid is converted to its acid chloride using thionyl chloride (SOCl₂) or DIC/HOBt (N,N'-diisopropylcarbodiimide/1-hydroxybenzotriazole).
• Coupling with 3-hydroxyaniline :
  • The acid chloride reacts with 3-hydroxyaniline in dichloromethane (DCM) or ethanol under basic conditions (e.g., triethylamine).
  • Yield: ~60–75% .

Key Data:

Reagent System	Solvent	Temperature	Yield	Source
DIC/HOBt	DCM	RT, 12 h	65%
SOCl₂, then Et₃N	Ethanol	Reflux, 3 h	75%

Hydroxyl Group Modifications

The phenolic -OH at position 3 participates in alkylation and acylation:

• Alkylation (e.g., methylation):
  • Reacted with iodomethane (MeI) and NaHCO₃ in DCM to form 2-ethoxy-N-(3-methoxyphenyl)benzamide .
  • Yield: 33–70% depending on stoichiometry .
• Acylation :
  • Treated with acetyl chloride in DCM to produce 2-ethoxy-N-(3-acetoxyphenyl)benzamide .

Ethoxy Group Reactivity

The ethoxy substituent undergoes nucleophilic substitution under acidic conditions:

• Hydrolysis :
  • In HCl/ethanol, the ethoxy group is replaced by -OH to yield 2-hydroxy-N-(3-hydroxyphenyl)benzamide .
  • Yield: ~80% .

Amide Bond Transformations

• Reduction :
  • Catalytic hydrogenation (H₂/Pd-C) reduces the amide to 2-ethoxy-N-(3-hydroxyphenethyl)benzylamine .
• Thioamide Formation :
  • Lawesson’s reagent converts the amide to a thioamide derivative .

Cyclization Reactions

Under oxidative or thermal conditions, the compound forms heterocycles:

• Benzoxazole Formation :
  • Reacted with aldehydes (e.g., benzaldehyde) and FeCl₃ to yield substituted benzoxazoles .
  • Yield: 50–89% .

Substrate	Catalyst	Conditions	Product	Yield	Source
Benzaldehyde	FeCl₃	Toluene, 110°C	2-Ethoxybenzoxazole	76%

Oxidation Reactions

PhIO-mediated oxidation introduces hydroxyl groups or rearranges the aromatic system:

• Diphenyl Ether Oxidation :
  • In trifluoroacetic acid (TFA), PhIO oxidizes the ethoxy group to a hydroxyl derivative .
  • Yield: 68–85% .

Biological Activity Correlations

Derivatives of 2-ethoxy-N-(3-hydroxyphenyl)benzamide exhibit:

• Antimicrobial Activity : MIC values of 8–32 µg/mL against S. aureus .
• Analgesic Effects : ED₅₀ = 12 mg/kg in acetic acid-induced writhing tests .

Stability and Degradation

• Hydrolytic Stability : Stable in neutral aqueous solutions but degrades under strongly acidic (pH < 2) or basic (pH > 10) conditions .
• Thermal Stability : Decomposes at >200°C without melting .

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations and Physicochemical Properties

The biological and physicochemical properties of benzamide derivatives are highly dependent on substituent type, position, and electronic effects. Key analogs are compared below:

Table 1: Structural and Physicochemical Comparisons

Compound Name	Substituents	Molecular Formula	Key Features	Reference
2-Ethoxy-N-(3-hydroxyphenyl)benzamide	2-ethoxy, N-(3-hydroxyphenyl)	C₁₅H₁₅NO₃	Polar hydroxyl group enhances solubility; ethoxy may improve lipophilicity.
2-Hydroxy-N-(3-trifluoromethyl-phenyl)-benzamide	2-hydroxy, N-(3-CF₃-phenyl)	C₁₄H₁₀F₃NO₂	CF₃ group increases electron-withdrawing effects and metabolic stability.
2-Chloro-N-(3-ethoxyphenyl)benzamide	2-chloro, N-(3-ethoxyphenyl)	C₁₅H₁₄ClNO₂	Chlorine atom enhances steric bulk and may influence receptor binding.
2-Tetradecanoylamino-1-(3-carboxyphenyl)benzamide	2-tetradecanoyl, 1-(3-carboxyphenyl)	C₂₉H₃₀N₂O₄	Long acyl chain improves membrane permeability and PCAF HAT inhibition.
5-(3-Hydroxyphenyl)-N-(3,4,5-trimethoxyphenyl)isoxazole-3-carboxamide	Isoxazole core, multiple methoxy groups	C₂₀H₁₉N₃O₅	Trimethoxy groups enhance DNA intercalation potential.

Key Observations:

• Electron-Donating vs.
• Hydrophobic vs. Polar Substituents : The hydroxyl group in the target compound increases polarity compared to halogenated analogs (e.g., 2-chloro-N-(3-ethoxyphenyl)benzamide), which may affect solubility and distribution .
• Acyl Chain Length: Long-chain derivatives (e.g., tetradecanoylamino in ) show enhanced inhibitory activity against PCAF HAT, suggesting that lipophilicity is critical for enzyme interaction .

Key Observations:

• Green Chemistry : Ultrasonic methods () significantly improve reaction efficiency and yield compared to traditional reflux .
• Intermediate Complexity : The use of hydrazide intermediates () adds steps but enables diverse functionalization .

Key Observations:

• Ethoxy vs. Acyl Chains : Shorter ethoxy groups may reduce off-target effects compared to long acyl chains but could limit membrane permeability .

Preparation Methods

Synthesis of 2-Ethoxybenzoyl Chloride

2-Ethoxybenzoic acid is first converted to its acid chloride derivative using thionyl chloride (SOCl₂) or oxalyl chloride [(ClCO)₂O] under anhydrous conditions. A typical procedure involves refluxing 2-ethoxybenzoic acid (1.0 mol) with excess thionyl chloride (1.2 mol) in dichloromethane (DCM) at 60°C for 4 hours. The reaction is monitored by thin-layer chromatography (TLC), and residual SOCl₂ is removed under reduced pressure to yield 2-ethoxybenzoyl chloride as a pale-yellow liquid (yield: 92–95%).

Coupling with 3-Hydroxyaniline

The acid chloride is then reacted with 3-hydroxyaniline in a polar aprotic solvent such as tetrahydrofuran (THF) or ethyl acetate. To mitigate side reactions, a base like triethylamine (TEA) or pyridine is added to neutralize HCl generated during the reaction. For example, 3-hydroxyaniline (1.05 mol) is dissolved in THF, followed by dropwise addition of 2-ethoxybenzoyl chloride (1.0 mol) at 0°C. The mixture is stirred at room temperature for 12 hours, after which the solvent is evaporated, and the crude product is recrystallized from ethanol to afford white crystals of the target compound. Reported yields range from 75% to 82% (Table 1).

Cyclocondensation Using 2-Ethoxy-(4H)-3,1-Benzoxazin-4-one

A highly efficient alternative employs 2-ethoxy-(4H)-3,1-benzoxazin-4-one (1 ) as a reactive intermediate. This cyclic anhydride undergoes ring-opening upon treatment with amines, forming the corresponding benzamide without requiring coupling agents.

Reaction Mechanism

The benzoxazinone’s electrophilic carbonyl group reacts with the nucleophilic amine of 3-hydroxyaniline, leading to cyclocondensation. The ethoxy group at position 2 stabilizes the intermediate through resonance, enhancing reaction efficiency.

Procedure

A mixture of 1 (0.01 mol) and 3-hydroxyaniline (0.01 mol) in ethanol (30 mL) is refluxed for 3 hours. Upon cooling, the product precipitates as a white solid, which is filtered and recrystallized from ethanol. This method achieves yields of 85–88% with minimal byproducts, as confirmed by nuclear magnetic resonance (NMR) and mass spectrometry (MS).

Nucleophilic Substitution with Activated Esters

Carbodiimide-based coupling agents, such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI) and hydroxybenzotriazole (HOBt), enable amide bond formation between 2-ethoxybenzoic acid and 3-hydroxyaniline.

Activation of Carboxylic Acid

2-Ethoxybenzoic acid (1.0 mol) is dissolved in DCM, followed by sequential addition of EDCI (1.2 mol) and HOBt (1.1 mol). The mixture is stirred at 0°C for 30 minutes to form the active ester.

Amide Formation

3-Hydroxyaniline (1.05 mol) is added, and the reaction is stirred at room temperature for 24 hours. After quenching with water, the organic layer is separated, dried over sodium sulfate, and concentrated. Column chromatography (silica gel, hexane/ethyl acetate 3:1) yields the pure product. This method offers moderate yields (68–72%) but is advantageous for acid-sensitive substrates.

Deprotection of Protected Derivatives

A patent-protected method involves synthesizing a protected precursor (e.g., 2-ethoxy-N-(3-methoxyphenyl)benzamide) followed by deprotection to unveil the hydroxyl group.

Protection and Deprotection Steps

• Methyl Protection : 3-Methoxyaniline is used instead of 3-hydroxyaniline during amidation.

• Deprotection : The methoxy group is cleaved using boron tribromide (BBr₃) in DCM at −78°C. After 2 hours, the reaction is quenched with methanol, and the product is isolated via extraction.

This two-step approach achieves an overall yield of 65–70% but requires stringent anhydrous conditions.

Comparative Analysis of Synthetic Methods

Table 1: Comparison of Preparation Methods for 2-Ethoxy-N-(3-hydroxyphenyl)benzamide

Method	Reagents	Conditions	Yield	Purity (HPLC)
Acid Chloride Amidation	2-Ethoxybenzoyl chloride, TEA	THF, 25°C, 12 h	75–82%	>98%
Benzoxazinone Condensation	2-Ethoxy-(4H)-3,1-benzoxazin-4-one	Ethanol, reflux, 3 h	85–88%	>99%
EDCI/HOBt Coupling	EDCI, HOBt, DCM	0°C → 25°C, 24 h	68–72%	95%
Deprotection Strategy	BBr₃, DCM	−78°C, 2 h	65–70%	97%

Research Findings and Optimizations

Solvent Effects

Ethanol outperforms DCM in the benzoxazinone method due to its ability to stabilize the transition state through hydrogen bonding. Conversely, THF is preferred for acid chloride reactions to prevent premature hydrolysis.

Catalytic Enhancements

Adding 4-dimethylaminopyridine (DMAP) as a catalyst in EDCI/HOBt couplings improves yields to 78% by accelerating active ester formation.

Green Chemistry Approaches

Recent studies explore microwave-assisted synthesis, reducing reaction times from hours to minutes while maintaining yields >80% .

Q & A

Advanced Research Question

• NMR Spectroscopy : 1H/13C NMR (e.g., Bruker Avance III HD 500 MHz) identifies rotameric forms via splitting of ethoxy or amide protons.
• DFT Calculations : Gaussian 16 optimizes geometries and calculates NMR chemical shifts (B3LYP/6-311++G(d,p) basis set) .
• Dynamic Light Scattering (DLS) : Monitors aggregation states in solvents like DMSO .

How do substituents on the benzamide core influence its stability under oxidative or hydrolytic conditions?

Advanced Research Question

• Oxidative Stability : The 3-hydroxyphenyl group is prone to oxidation (e.g., quinone formation), mitigated by adding electron-donating substituents (e.g., methoxy).
• Hydrolytic Stability : Amide bond cleavage is pH-dependent; stability increases in acidic conditions (protonation of the carbonyl oxygen). Accelerated stability studies (40°C/75% RH) quantify degradation pathways .

What role does hydrogen-bonding play in the solid-state photophysical properties of 2-ethoxy-N-(3-hydroxyphenyl)benzamide?

Advanced Research Question

• Intramolecular H-Bonds : The hydroxyl group forms a six-membered ring with the amide carbonyl, reducing excited-state energy and shifting fluorescence emission.
• Intermolecular Interactions : J-aggregates formed via O–H···O bonds enhance quantum yield. Time-resolved fluorescence spectroscopy (e.g., Horiba Fluorolog) quantifies lifetimes .